Cas no 71785-49-4 (5-Bromo-6-nitro-1H-indazole)

5-Bromo-6-nitro-1H-indazole is a heterocyclic compound featuring a fused benzene and pyrazole ring system, substituted with bromo and nitro functional groups at the 5- and 6-positions, respectively. This indazole derivative serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive sites enable further functionalization. The bromo substituent facilitates cross-coupling reactions, while the nitro group offers reduction or substitution pathways, making it valuable for constructing complex molecular architectures. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity.
5-Bromo-6-nitro-1H-indazole structure
5-Bromo-6-nitro-1H-indazole structure
Product Name:5-Bromo-6-nitro-1H-indazole
CAS No:71785-49-4
MF:C7H4BrN3O2
MW:242.029560089111
MDL:MFCD09027584
CID:548454
PubChem ID:27274687
Update Time:2025-06-09

5-Bromo-6-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-nitro-1H-indazole
    • 1H-Indazole,5-bromo-6-nitro-
    • 5-Bromo-6-nitro (1H)indazole
    • 1H-Indazole,5-broMo-6-nitro
    • 5-Brom-6-nitroindazol
    • 5-bromo-6-nitroindazole
    • 1H-Indazole, 5-bromo-6-nitro-
    • 5-bromanyl-6-nitro-1H-indazole
    • ATTOIRAMFAFXNA-UHFFFAOYSA-N
    • 1149AC
    • RL04740
    • AK112707
    • AB0049332
    • AM20041074
    • A837324
    • EN300-268754
    • 71785-49-4
    • SCHEMBL616791
    • ethyl?3-(3-oxopropyl)benzoate
    • SY058111
    • SB38433
    • J-517136
    • WCA78549
    • MFCD09027584
    • AKOS016010283
    • FT-0733858
    • CS-0038454
    • DTXSID40650583
    • AS-30986
    • DA-37705
    • MDL： MFCD09027584
    • Inchi： 1S/C7H4BrN3O2/c8-5-1-4-3-9-10-6(4)2-7(5)11(12)13/h1-3H,(H,9,10)
    • InChI Key： ATTOIRAMFAFXNA-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C=NNC=2C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 240.94900
  • Monoisotopic Mass: 240.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5
  • XLogP3: 2.1

Experimental Properties

  • Boiling Point: 389.6±22.0℃ at 760 mmHg
  • PSA: 74.50000
  • LogP: 2.75680

5-Bromo-6-nitro-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-6-nitro-1H-indazole Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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